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Compound of Interest

Compound Name: 2-(Cyclohexyloxy)ethanol

Cat. No.: B156338

An In-depth Technical Guide on the Environmental Fate and Toxicity of 2-
(Cyclohexyloxy)ethanol

Disclaimer: Publicly available experimental data on the environmental fate and ecotoxicity of 2-
(Cyclohexyloxy)ethanol (CAS No. 1817-88-5) is limited. This guide synthesizes available
information for the substance, incorporates data from structurally similar compounds for
context, and outlines standard experimental protocols for generating the necessary data. The
GHS hazard classifications identified are based on notifications to the ECHA C&L Inventory
and may not be derived from comprehensive environmental testing.[1]

Chemical Identity and Physicochemical Properties

2-(Cyclohexyloxy)ethanol is a glycol ether characterized by a cyclohexyl group linked via an
ether bond to an ethanol molecule. Its structure imparts properties of both an alcohol and an
ether. While specific experimental data for several key environmental parameters are not
available, computed values and data from analogous substances provide an initial assessment
basis.

Table 1: Physicochemical Properties of 2-(Cyclohexyloxy)ethanol and Analogues
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2-(2-
2- 2-
Ethylhexyloxy)
Property (Cyclohexylox  (Hexyloxy)etha th | Source
ethano
y)ethanol nol (Analogue)
(Analogue)
CAS Number 1817-88-5 112-25-4 1559-35-9 [2]1[3][4]
Molecular
CsH1602 CsH1s802 C10H2202 [11[3114]
Formula
Molecular Weight  144.21 g/mol 146.23 g/mol 174.28 g/mol [21[314]
) Liquid o Colorless to Pale
Physical Form Colorless Liquid o [3][5]
(Assumed) Yellow Liquid
Log Kow
(Octanol-Water
N 1.2 (Computed) 1.97 @ 25°C 2.86 @ 20.4°C [1][41[e]
Partition
Coefficient)
. No Data
Water Solubility ) 9.46 g/L 1.14 g/L @ 20°C  [3][4]
Available
No Data
Vapor Pressure ) 10 Pa @ 20°C 1.69 Pa @ 20°C [31[4]
Available
- ) 112 °C @ 20 206.3°C @ 760 229°C @ 760
Boiling Point [2][41[6]
mmHg mmHg mmHg

| Density | 0.990 g/mL @ 25°C | 0.888 g/mL @ 20°C | 0.892 g/mL @ 25°C |[2][3][4] |

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in the
environment. Key processes include biodegradation, bioaccumulation, and abiotic degradation.

Biodegradation

No experimental studies on the ready biodegradability of 2-(Cyclohexyloxy)ethanol were
found in the public domain. However, the biodegradation of alcohol ethoxylates is well-studied
and generally proceeds via two main pathways:
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» Central Fission: The ether linkage is cleaved, resulting in the formation of an alcohol
(cyclohexanol) and a glycol (ethylene glycol).[7]

e Omega-Oxidation: The terminal alcohol group of the ethoxy chain is oxidized to a carboxylic
acid. This is followed by the shortening of the ethoxylate chain.[7]

Given its structure, 2-(Cyclohexyloxy)ethanol is expected to be susceptible to aerobic
biodegradation by microorganisms in soil and water. The presence of the cyclohexyl group may
influence the rate of degradation compared to linear alcohol ethoxylates. For a substance to be
classified as "readily biodegradable," it must achieve degradation thresholds (e.g., >60% of
theoretical CO:z production) within a 10-day window during a 28-day test.[8] Without
experimental data, the classification of this substance remains undetermined.

Potential Aerobic Biodegradation Pathways for 2-(Cyclohexyloxy)ethanol
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Potential Biodegradation Pathways

Bioaccumulation

Bioaccumulation potential is often estimated using the octanol-water partition coefficient (Log
Kow). Substances with a Log Kow value below 3 are generally considered to have a low
potential for bioaccumulation. The computed Log Kow for 2-(Cyclohexyloxy)ethanol is 1.2,
suggesting that this compound is not expected to significantly bioaccumulate in aquatic
organisms.[1]

Abiotic Degradation

o Hydrolysis: Glycol ethers are generally stable to hydrolysis under environmental conditions
(pH 5-9) as the ether linkage is not susceptible to abiotic hydrolysis.

o Photolysis: This compound does not contain chromophores that would absorb light in the
environmentally relevant UV spectrum (>290 nm), so direct photolysis in water is not
expected to be a significant degradation pathway. In the atmosphere, it may be susceptible
to indirect photo-oxidation by hydroxyl radicals.

Ecotoxicity

No experimental ecotoxicity data for 2-(Cyclohexyloxy)ethanol were found. Toxicity of alcohol
ethoxylates to aquatic organisms is highly variable and depends on both the length of the
hydrophobic alkyl chain and the number of hydrophilic ethoxylate units. Generally, toxicity
increases with increasing alkyl chain length and decreases with an increasing number of
ethoxylate groups.

Table 2: Aquatic Ecotoxicity of 2-(Cyclohexyloxy)ethanol
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Trophic Level Species Endpoint Value (mgl/L) Source
Pimephales
promelas

_ No Data
Fish (Fathead 96-hr LCso . N/A
) Available

Minnow) or
similar
Daphnia magna No Data

Invertebrates 48-hr ECso ) N/A
(Water Flea) Available

| Algae | Pseudokirchneriella subcapitata or similar | 72-hr ECso | No Data Available | N/A |

Experimental Protocols

To address the existing data gaps, standardized testing according to OECD (Organisation for
Economic Co-operation and Development) guidelines is required.

Ready Biodegradability - OECD 301 B (COz Evolution
Test)

This protocol is designed to assess whether a chemical is "readily biodegradable” by an
aerobic microbial inoculum.

 Principle: A solution of the test substance in a mineral medium is inoculated with activated
sludge. The degradation is followed by measuring the amount of CO2 produced over a 28-
day period. The amount of CO2z produced is compared to the theoretical maximum (ThCOz2),
and the percentage of biodegradation is calculated.[8]

e Inoculum: Activated sludge from a domestic wastewater treatment plant, not adapted to the
test substance.

o Test Substance Concentration: Typically 10-20 mg of Total Organic Carbon (TOC) per liter.[8]
o Test Duration: 28 days.

e Controls:
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o Blank Control: Inoculum only, to measure endogenous CO: production.

o Reference Control: A readily biodegradable substance (e.g., sodium benzoate) to verify
the viability of the inoculum.

o Toxicity Control: Test substance plus the reference substance, to check for inhibitory
effects of the test substance on the microorganisms.

o Pass Criteria: The substance is considered readily biodegradable if it reaches 60% of ThCO:2
production within a 10-day window that starts when 10% biodegradation is first reached.[8]

Fish, Acute Toxicity Test - OECD 203

This test determines the concentration of a substance that is lethal to 50% of the test fish over
a 96-hour period.

e Principle: Fish are exposed to a range of concentrations of the test substance for 96 hours.
Mortalities and sub-lethal effects are recorded at 24, 48, 72, and 96 hours. The results are
used to calculate the LCso (Lethal Concentration, 50%).

e Test Organism: Recommended species include Rainbow trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).

o Test Design:

o Range-Finding Test: A preliminary test to determine the range of concentrations for the
definitive test.

o Definitive Test: At least five concentrations in a geometric series, plus a control group. At
least seven fish per concentration.

e Exposure Duration: 96 hours.

o Test Conditions: Static, semi-static, or flow-through system. Controlled temperature, lighting,
and dissolved oxygen.

o Endpoint: The primary endpoint is mortality. The LCso and its 95% confidence intervals are
calculated for each observation period.
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Start: OECD 203 Protocol

Prepare Stock Solution
of 2-(Cyclohexyloxy)ethanol

Step 1: Range-Finding Test
(Broad concentration range, e.g., 1, 10, 100 mg/L)

Evaluate Mortality after 24-48h
(Identify range causing 0-100% mortality)

Step 2: Definitive Test
(5 concentrations in geometric series + Control)

Expose Fish (e.g., 7 per tank)
for 96 hours

Record Mortality & Sub-lethal Effects
at 24, 48, 72, 96 hours

Step 3: Data Analysis
(e.g., Probit analysis)

Result: 96-hr LC50 Value
(with 95% Confidence Limits)

Click to download full resolution via product page

Workflow for OECD 203 Fish Acute Toxicity Test
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Daphnia sp., Acute Immobilisation Test - OECD 202

This protocol assesses the acute toxicity to planktonic invertebrates.

 Principle: Young daphnids (<24 hours old) are exposed to at least five concentrations of the
test substance for 48 hours. The endpoint is immobilisation, defined as the inability to swim
within 15 seconds after gentle agitation. The ECso (Effective Concentration, 50%) is
calculated.[5][6]

o Test Organism:Daphnia magna is the preferred species.[5]

o Test Design: At least 20 animals per concentration, divided into four replicates of five animals
each.[9]

o Exposure Duration: 48 hours, with observations at 24 and 48 hours.[4]

» Test Conditions: Static test with no feeding. Controlled temperature (20 = 2 °C) and
photoperiod (16h light/8h dark).[5]

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test - OECD 201

This test evaluates the effects of a substance on the growth of freshwater algae.

o Principle: Exponentially growing cultures of a selected algal species are exposed to various
concentrations of the test substance over 72 hours. The inhibition of growth is measured
relative to control cultures.[3]

o Test Organism:Pseudokirchneriella subcapitata or Desmodesmus subspicatus are commonly
used green algae.[3]

o Test Design: At least five concentrations with three replicates per concentration. Six
replicates are used for the control group.[10]

o Exposure Duration: Typically 72 hours.[3]

o Endpoint: The primary endpoints are based on growth rate and yield. The ErCso (growth rate
inhibition) and EyCso (yield inhibition) are calculated.
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Conclusion

There is a significant lack of empirical data regarding the environmental fate and aquatic
toxicity of 2-(Cyclohexyloxy)ethanol. Based on its chemical structure and computed
properties (Log Kow = 1.2), it is predicted to have low bioaccumulation potential. It is likely
susceptible to biodegradation, but its classification as "readily biodegradable" cannot be
confirmed without experimental testing. Similarly, its aquatic toxicity is unknown. To conduct a
proper environmental risk assessment, generation of empirical data following standardized
OECD guidelines for biodegradability (e.g., OECD 301B) and acute aquatic toxicity (OECD
201, 202, and 203) is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156338#environmental-fate-and-toxicity-of-2-
cyclohexyloxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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